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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclohexanone

Cat. No.: B15243568

Get Quote

Operational Safety Guide: 3-(3-
Fluorophenyl)cyclohexanone
Executive Summary
Substance: 3-(3-Fluorophenyl)cyclohexanone Chemical Class: Fluorinated Aryl Ketone /

Cyclohexanone Derivative Primary Hazard: Skin, Eye, and Respiratory Irritation (Warning)

Operational Status:Handle as Hazardous Chemical Intermediate

This guide provides a technical framework for the safe handling, storage, and disposal of 3-(3-
Fluorophenyl)cyclohexanone.[1] While specific safety data for this exact isomer is limited in

public repositories, its structural analogs (e.g., 4-(3-fluorophenyl)cyclohexanone, CAS 40503-

87-5) exhibit consistent hazard profiles. This protocol adopts a "precautionary grouping"

approach, treating the substance with the rigor required for fluorinated organic intermediates.

Hazard Identification & Risk Assessment
Core Directive: Treat as a potent irritant with potential for skin absorption. The lipophilic nature

of the cyclohexanone ring facilitates dermal penetration, while the fluorinated phenyl group

increases metabolic stability and potential persistence.
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Hazard Category
GHS Classification
(Projected)

Hazard Statement
Mechanism of
Action

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[1][2]

Solvent-like defatting

of skin; potential for

dermatitis.

Eye Damage/Irritation Category 2A
H319: Causes serious

eye irritation.[1][2][3]

Direct mucous

membrane irritant.

Ketones can cause

reversible corneal

swelling.

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation.[1]

[2]

Inhalation of dust (if

solid) or aerosols

irritates the upper

respiratory tract.

Acute Toxicity
Category 4

(Oral/Dermal)

H302/H312: Harmful if

swallowed/in contact.

[3][4]

Fluorinated analogs

often show moderate

acute toxicity.

Critical Warning: Do not mistake "low volatility" (if solid/oil) for "low hazard." Particulates and

aerosols generated during weighing or transfer are the primary vectors for exposure.

Personal Protective Equipment (PPE) Matrix
Scientific Rationale:

Glove Permeation: Standard Nitrile gloves offer good protection against solids but degrade

rapidly against ketone solvents (e.g., Acetone) often used to dissolve this compound.

Respiratory Protection: Required when handling the neat solid outside a fume hood or if

generating aerosols.

Task-Based PPE Selection
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Task
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Weighing

(Solid/Oil)

Double Nitrile

(0.11 mm min).

Rationale:

Excellent particle

barrier.

Safety Goggles

(ANSI Z87.1).

Side shields

mandatory.

Lab Coat + Long

Sleeves.

N95/P2 Mask (if

open bench) or

Fume Hood

(Preferred).

Synthesis (In

Solution)

Splash: Nitrile.

Immersion: Butyl

Rubber or Silver

Shield®.

Rationale:

Ketones swell

nitrile.

Chemical Splash

Goggles or Face

Shield.[5]

Chemical-

Resistant Apron

(if >100mL).

Fume Hood

Mandatory.

Spill Cleanup

Double Nitrile or

Butyl Rubber (if

solvent present).

Full Face Shield

+ Goggles.[5]

Tyvek® Suit or

Apron.

Half-mask

respirator with

OV/P100

cartridges.

Operational Protocols
A. Reception & Storage[1][2][5][6][7][8][9]

Temperature: Store at 2–8°C (Refrigerated). Many fluorinated ketones are stable at room

temperature but are stored cold to prevent slow oxidation or moisture absorption.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The alpha-protons in

cyclohexanones are acidic; moisture can induce enolization or aldol-type condensation over

time.

Container: Tightly sealed glass or fluoropolymer (PTFE) lined cap. Avoid metal containers

unless rated for fluorinated organics.

B. Weighing & Transfer (The "Static" Risk)
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Fluorinated solids often accumulate significant static charge, causing "fly-away" powder that

contaminates the balance area.

Static Control: Use an ionizing bar or anti-static gun inside the balance enclosure.

Containment: Weigh directly into the tared reaction vessel if possible, avoiding weighing

boats which increase transfer losses and exposure.

Technique: If the substance is an oil/viscous liquid, use a positive-displacement pipette to

prevent dripping.

C. Reaction Setup
Solvent Compatibility: If dissolving in Acetone or MEK, be aware that these solvents

permeate nitrile gloves in <5 minutes. Change gloves immediately upon splash.

Venting: All heating steps must be performed under a reflux condenser vented to a scrubber

or inert gas line.

Emergency Response Logic
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Incident Detected

Identify Incident Type

Spill / Release Personal Exposure

Physical State? Eye Contact Skin Contact

Flush 15+ mins
(Lifting Eyelids)

Wash Soap/Water
(Discard Contaminated Clothing)

Seek Medical Attention
(Bring SDS)

Solid/Powder Liquid/Solution

Wet Wipe / HEPA Vac
(Avoid Dust)

Absorb with Vermiculite
(Do NOT use combustible sawdust)

Seal in HazMat Bag
Label 'Fluorinated Organic'

Click to download full resolution via product page

Figure 1: Decision logic for immediate response to exposure or accidental release.

Disposal & Waste Management
Do not dispose of down the drain. The presence of the fluorine atom classifies this as

Halogenated Organic Waste, which requires high-temperature incineration to prevent the

formation of toxic byproducts.
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Segregation: Segregate into the "Halogenated Solvents/Organics" waste stream (often red

can/label in labs).

Labeling: Explicitly label the tag with "Contains Fluorinated Ketone" to alert waste handlers.

Rinsate: The first 3 rinses of any glassware used with this compound must be collected as

hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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